Cas no 1221658-65-6 (1-bromo-3-butoxy-5-(trifluoromethoxy)benzene)

• Product Name: 1-bromo-3-butoxy-5-(trifluoromethoxy)benzene
• CAS No: 1221658-65-6
• MF: C₁₁H₁₂BrF₃O₂
• MW: 313.110993385315
• CID: 1213751
• PubChem ID: 53217007
• Update Time: 2025-04-20

1-bromo-3-butoxy-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-butoxy-5-(trifluoromethoxy)benzene
• 1-BROMO-3-BUTOXY-5-TRIFLUOROMETHOXYBENZENE
• J-504414
• DB-250346
• DTXSID10682114
• CS-0442928
• MFCD16036132
• 1221658-65-6
• Benzene, 1-bromo-3-butoxy-5-(trifluoromethoxy)-
• 1-bromo-3-butoxy-5-(trifluoromethoxy)benzene

• Inchi： 1S/C11H12BrF3O2/c1-2-3-4-16-9-5-8(12)6-10(7-9)17-11(13,14)15/h5-7H,2-4H2,1H3
• InChI Key： FXHJRXIZVGFAKX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OCCCC)OC(F)(F)F

Computed Properties

• Exact Mass: 311.99728g/mol
• Monoisotopic Mass: 311.99728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 18.5Ų